2,4-Octadien-1-ol, (2E,4E)- 2,4-Octadien-1-ol, (2E,4E)- (2E, 4E)-2, 4-Octadien-1-ol, also known as (2E, 4E)-octa-2, 4-dienol or fema 3956, belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms (2E, 4E)-2, 4-Octadien-1-ol is considered to be a practically insoluble (in water) and relatively neutral molecule (2E, 4E)-2, 4-Octadien-1-ol has been primarily detected in urine. Within the cell, (2E, 4E)-2, 4-octadien-1-ol is primarily located in the membrane (predicted from logP) and cytoplasm (2E, 4E)-2, 4-Octadien-1-ol has a mild, chicken, and creamy taste.
Brand Name: Vulcanchem
CAS No.: 18409-20-6
VCID: VC21024751
InChI: InChI=1S/C8H14O/c1-2-3-4-5-6-7-8-9/h4-7,9H,2-3,8H2,1H3/b5-4+,7-6-
SMILES: CCCC=CC=CCO
Molecular Formula: C8H14O
Molecular Weight: 126.20 g/mol

2,4-Octadien-1-ol, (2E,4E)-

CAS No.: 18409-20-6

Cat. No.: VC21024751

Molecular Formula: C8H14O

Molecular Weight: 126.20 g/mol

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2,4-Octadien-1-ol, (2E,4E)- - 18409-20-6

Specification

Description (2E, 4E)-2, 4-Octadien-1-ol, also known as (2E, 4E)-octa-2, 4-dienol or fema 3956, belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms (2E, 4E)-2, 4-Octadien-1-ol is considered to be a practically insoluble (in water) and relatively neutral molecule (2E, 4E)-2, 4-Octadien-1-ol has been primarily detected in urine. Within the cell, (2E, 4E)-2, 4-octadien-1-ol is primarily located in the membrane (predicted from logP) and cytoplasm (2E, 4E)-2, 4-Octadien-1-ol has a mild, chicken, and creamy taste.
CAS No. 18409-20-6
Molecular Formula C8H14O
Molecular Weight 126.20 g/mol
IUPAC Name (2Z,4E)-octa-2,4-dien-1-ol
Standard InChI InChI=1S/C8H14O/c1-2-3-4-5-6-7-8-9/h4-7,9H,2-3,8H2,1H3/b5-4+,7-6-
Standard InChI Key LMBAOEUOOJDUBP-DEQVHDEQSA-N
Isomeric SMILES CCC/C=C/C=C\CO
SMILES CCCC=CC=CCO
Canonical SMILES CCCC=CC=CCO
Boiling Point 75.00 °C. @ 0.50 mm Hg

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